1-(4-butoxybenzoyl)-4-methylpiperazine

• IUPAC Name: (4-butoxyphenyl)-(4-methylpiperazin-1-yl)methanone
• InChI: InChI=1S/C16H24N2O2/c1-3-4-13-20-15-7-5-14(6-8-15)16(19)18-11-9-17(2)10-12-18/h5-8H,3-4,9-13H2,1-2H3
• InChI Key: HMRVWWXBORQWHD-UHFFFAOYSA-N
• Canonical SMILES: CCCCOC1=CC=C(C=C1)C(=O)N2CCN(CC2)C
• Molecular Formula: C16H24N2O2
• Molecular Weight: 276.37 g/mol

Description

1-(4-butoxybenzoyl)-4-methylpiperazine, also known as BMBP, is a chemical compound that has gained attention in scientific research due to its potential applications as a pharmacological tool. BMBP is a piperazine derivative that has been shown to exhibit a range of biochemical and physiological effects, making it a promising candidate for further investigation.

Mechanism of Action

1-(4-butoxybenzoyl)-4-methylpiperazine has been shown to act as a partial agonist at the 5-HT1A serotonin receptor, meaning that it can activate the receptor to some extent but not fully. This mechanism of action is similar to that of other drugs such as buspirone and gepirone, which are also used to treat anxiety and depression.
Biochemical and Physiological Effects:
1-(4-butoxybenzoyl)-4-methylpiperazine has been shown to have a range of biochemical and physiological effects, including the modulation of neurotransmitter release, the regulation of ion channels, and the activation of intracellular signaling pathways. These effects suggest that 1-(4-butoxybenzoyl)-4-methylpiperazine may have potential applications in the treatment of various neurological and psychiatric disorders.

Advantages and Limitations for Lab Experiments

One advantage of using 1-(4-butoxybenzoyl)-4-methylpiperazine in lab experiments is its high potency and selectivity for the 5-HT1A serotonin receptor, which allows for more precise investigations into the function of this receptor. However, one limitation is that 1-(4-butoxybenzoyl)-4-methylpiperazine may have off-target effects on other receptors or pathways, which could complicate the interpretation of experimental results.

Future Directions

There are several future directions for research involving 1-(4-butoxybenzoyl)-4-methylpiperazine. One area of interest is the development of more selective and potent 1-(4-butoxybenzoyl)-4-methylpiperazine derivatives that can be used to investigate other serotonin receptors and their functions. Another direction is the investigation of 1-(4-butoxybenzoyl)-4-methylpiperazine's potential therapeutic applications in the treatment of neurological and psychiatric disorders such as anxiety, depression, and schizophrenia. Finally, the development of new methods for synthesizing 1-(4-butoxybenzoyl)-4-methylpiperazine and related compounds could also lead to new discoveries and applications in the field of pharmacology.

Synthesis Methods

The synthesis of 1-(4-butoxybenzoyl)-4-methylpiperazine involves the reaction of 4-butoxybenzoyl chloride with 4-methylpiperazine in the presence of a base such as triethylamine. The resulting product is then purified through recrystallization to obtain pure 1-(4-butoxybenzoyl)-4-methylpiperazine.

Scientific Research Applications

1-(4-butoxybenzoyl)-4-methylpiperazine has been used in various scientific studies as a pharmacological tool to investigate the mechanisms of action of certain drugs and receptors. For example, 1-(4-butoxybenzoyl)-4-methylpiperazine has been used to study the function of the 5-HT1A serotonin receptor, which is involved in a range of physiological processes including anxiety, depression, and pain perception.